Cas no 2580218-30-8 (5-(benzyloxy)carbonyl-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylic acid)

• Product Name: 5-(benzyloxy)carbonyl-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylic acid
• CAS No: 2580218-30-8
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 5662544
• PubChem ID: 165889820
• Update Time: 2025-05-26

5-(benzyloxy)carbonyl-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733269
• 2580218-30-8
• 5-[(benzyloxy)carbonyl]-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylic acid
• 5-(benzyloxy)carbonyl-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylic acid

• Inchi： 1S/C15H17NO5/c17-13(18)15-6-7-20-12(15)8-16(10-15)14(19)21-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)
• InChI Key： KQXYXUTUWZWVGV-UHFFFAOYSA-N
• SMILES： O1CCC2(C(=O)O)CN(C(=O)OCC3C=CC=CC=3)CC12

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 5-(benzyloxy)carbonyl-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylic acid

Comprehensive Overview of 5-(benzyloxy)carbonyl-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylic acid (CAS No. 2580218-30-8)

5-(benzyloxy)carbonyl-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylic acid (CAS No. 2580218-30-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a unique furo[2,3-c]pyrrole scaffold, which is increasingly recognized for its potential in drug discovery, particularly in the development of protease inhibitors and modulators of biological pathways. The presence of both benzyloxycarbonyl and carboxylic acid functional groups enhances its versatility in synthetic applications, making it a valuable intermediate for medicinal chemistry.

In recent years, the demand for heterocyclic building blocks like 5-(benzyloxy)carbonyl-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylic acid has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the structural similarity of its core to bioactive motifs found in neuroactive compounds. Additionally, its CAS No. 2580218-30-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-impact research areas such as catalysis and bioconjugation.

The synthesis of 5-(benzyloxy)carbonyl-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylic acid often involves multi-step organic transformations, including protection-deprotection strategies and stereoselective cyclization. These methods are critical for achieving high purity and yield, which are essential for its use in peptide mimetics and small-molecule libraries. The compound’s carboxylic acid moiety also allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored pharmacological properties.

From an SEO perspective, keywords such as "furo[2,3-c]pyrrole synthesis", "benzyloxycarbonyl protection", and "hexahydro-pyrrole carboxylic acid applications" are highly relevant to this compound. These terms align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to complex heterocycles. Furthermore, the compound’s potential in cancer research and inflammatory disease models has sparked discussions in scientific forums, making it a hot topic in preclinical studies.

In summary, 5-(benzyloxy)carbonyl-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylic acid (CAS No. 2580218-30-8) represents a cutting-edge tool for modern drug discovery. Its structural complexity and functional group diversity position it as a key player in the development of next-generation therapeutics, while its synthesis and applications continue to inspire innovation in organic and medicinal chemistry.